Tert-butyl 9-formyl-3-azaspiro[5.5]undecane-3-carboxylate
Overview
Description
Tert-butyl 9-formyl-3-azaspiro[5.5]undecane-3-carboxylate is a chemical compound with the molecular formula C16H27NO3 . It is used in the field of biochemistry for research purposes .
Molecular Structure Analysis
The molecular structure of Tert-butyl 9-formyl-3-azaspiro[5.5]undecane-3-carboxylate consists of a spirocyclic system, which is a molecule containing two rings of different sizes that share a single atom .Physical And Chemical Properties Analysis
Tert-butyl 9-formyl-3-azaspiro[5.5]undecane-3-carboxylate has a molecular weight of 269.38 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The exact mass is 269.19909372 g/mol .Scientific Research Applications
Synthesis and Chemical Space Exploration
Tert-butyl 9-formyl-3-azaspiro[5.5]undecane-3-carboxylate and its related compounds play a significant role in synthetic chemistry. Meyers et al. (2009) described efficient synthetic routes to a similar compound, tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, emphasizing its utility for selective derivations and access to chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).
Key Intermediate in Synthesis
Ibuka et al. (1982) reported a stereoselective synthesis of a related compound, 7-butyl-8-hydroxy-1-azaspiro[5.5]-undecan-2-one, a crucial intermediate for synthesizing perhydrohistrionicotoxin (Ibuka et al., 1982). Similarly, Ibuka et al. (1981) elaborated on the synthesis of another closely related compound, 7-butyl-8-hydroxy-1-azaspiro[5.5]undecan-2-one, underlining its importance in the synthesis of pharmacologically significant alkaloids (Ibuka et al., 1981).
Food Contact Material Safety
A study by Flavourings (2012) evaluated the safety of a similar compound, 3,9-bis[2-(3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propionyloxy)-1,1-dimethylethyl]-2,4,8,10-tetraoxaspiro[5.5]undecane, concluding it to be safe for use in food contact materials under specified conditions (Flavourings, 2012).
Synthetic Methodology Development
Zhang et al. (2018) developed a high-yield synthetic method for tert-butyl 4-formyl-3,6-dihydropyridine-1(2H)-carboxylate, an important intermediate for anticancer drugs, demonstrating the significance of such compounds in drug development (Zhang et al., 2018).
Protective Group Introduction in Synthesis
Rao et al. (2017) described a new reagent, tert-butyl (2,4-dioxo-3-azaspiro[5,5] undecan-3-yl) carbonate (Boc-OASUD), for introducing N-Boc-amino acids, highlighting the applicability of such compounds in peptide synthesis (Rao et al., 2017).
NMR Spectroscopy Applications
The study by Jakubowska et al. (2013) showcased the application of NMR spectroscopy in determining the absolute configuration of a related compound, 8-tert-butyl-2-hydroxy-7-methoxy-8-methyl-9-oxa-6-azaspiro[4.5]dec-6-en-10-one, emphasizing the relevance of such compounds in analytical chemistry (Jakubowska et al., 2013).
Pharmaceutical Research
The compound's analogs are critical in pharmaceutical research, as evidenced by Amirani Poor et al. (2018), who used an intermolecular Ugi reaction with gabapentin to produce biologically active compounds, highlighting the potential medical applications of these compounds (Amirani Poor et al., 2018).
Mechanism of Action
properties
IUPAC Name |
tert-butyl 9-formyl-3-azaspiro[5.5]undecane-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27NO3/c1-15(2,3)20-14(19)17-10-8-16(9-11-17)6-4-13(12-18)5-7-16/h12-13H,4-11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXUPGUGFMSYTMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CCC(CC2)C=O)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.39 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.